BE“GHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: Physical Properties of (S)-tert-
Butyl (pyrrolidin-2-ylmethyl)carbamate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

(S)-tert-Butyl (pyrrolidin-2-
Compound Name:
ylmethyl)carbamate

Cat. No.: B128161

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known and predicted physical
properties of (S)-tert-Butyl (pyrrolidin-2-ylmethyl)carbamate. Due to the limited availability of
specific experimental data for this compound in publicly accessible literature, this guide also
includes standardized experimental protocols for determining key physical characteristics.

Compound Profile

(S)-tert-Butyl (pyrrolidin-2-ylmethyl)carbamate is a chiral building block commonly used in
the synthesis of more complex molecules, particularly in the development of pharmaceutical
agents. Its structure incorporates a pyrrolidine ring, a carbamate group, and a chiral center,
making it a valuable synthon in asymmetric synthesis.
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Property Value Source
Molecular Formula C10H20N202 [1112]
Molecular Weight 200.28 g/mol [1][2]
Appearance Off-white solid

Purity >95% [1][2]
CAS Number 141774-70-1 [1][2]
Topological Polar Surface Area

(TPSA) 50.36 A2 [2]
logP (predicted) 1.2631 [2]
Hydrogen Bond Donors 2 [2]
Hydrogen Bond Acceptors 3 [2]
Rotatable Bonds 2 [2]

Experimental Protocols for Physical Property
Determination

The following sections detail standardized laboratory procedures for determining the melting
point, boiling point, and solubility of a solid organic compound like (S)-tert-Butyl (pyrrolidin-2-
ylmethyl)carbamate.

Melting Point Determination

The melting point of a crystalline solid is a critical indicator of its purity. Pure compounds
typically exhibit a sharp melting point range (0.5-1.0°C), while impurities tend to depress and
broaden the melting range.

Methodology: Capillary Method

o Sample Preparation: A small amount of the finely powdered, dry compound is packed into a
capillary tube, sealed at one end, to a height of 2-3 mm.
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e Apparatus Setup: The capillary tube is placed in a melting point apparatus, which consists of
a heated block or oil bath and a thermometer.

e Heating: The sample is heated at a steady and slow rate, typically 1-2°C per minute, to
ensure thermal equilibrium between the sample, the heating medium, and the thermometer.

o Observation: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the last crystal melts is recorded
as the end of the melting range.

o Purity Assessment: A narrow melting range suggests high purity, while a broad range may
indicate the presence of impurities.

Boiling Point Determination

While (S)-tert-Butyl (pyrrolidin-2-ylmethyl)carbamate is a solid at room temperature, its
boiling point at reduced pressure can be a useful characteristic.

Methodology: Thiele Tube Method (for small quantities)

o Sample Preparation: A small amount of the liquid (if melted) is placed in a small test tube. A
capillary tube, sealed at one end, is inverted and placed inside the test tube with the open
end submerged in the liquid.

o Apparatus Setup: The test tube is attached to a thermometer and placed in a Thiele tube
containing a high-boiling point liquid (e.g., mineral oil).

e Heating: The Thiele tube is heated gently. As the temperature rises, a stream of bubbles will
emerge from the open end of the capillary tube.

o Observation: The heating is stopped when a steady stream of bubbles is observed. As the
apparatus cools, the bubbling will slow down and stop. The temperature at which the liquid
begins to enter the capillary tube is the boiling point of the substance at the given
atmospheric pressure.

Solubility Determination
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Understanding the solubility of a compound in various solvents is crucial for its application in
synthesis, purification, and formulation.

Methodology: Qualitative Solubility Testing

e Solvent Selection: A range of common laboratory solvents with varying polarities should be
used (e.g., water, ethanol, methanol, dichloromethane, ethyl acetate, hexane).

e Procedure:

[¢]

Place a small, accurately weighed amount of the compound (e.g., 10 mg) into a test tube.

o Add a small volume of the chosen solvent (e.g., 1 mL) and agitate the mixture vigorously
for a set period (e.g., 1 minute).

o Visually inspect the mixture for the presence of undissolved solid.

o If the solid dissolves completely, the compound is considered soluble in that solvent under
the tested conditions.

o If the solid does not dissolve, the compound is considered insoluble.

o The process can be repeated with gentle heating to assess temperature effects on
solubility.

Experimental Workflow Visualization

The following diagram illustrates a general workflow for the physical characterization of a solid
organic compound.
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Physical Property Determination Workflow

Melting Point Determination Boiling Point Determination (under reduced pressure) Solubility Analysis

Click to download full resolution via product page

Caption: General workflow for determining the physical properties of a solid organic compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b128161?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b128161?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

